Dispiro[3.0.35.14]nonan-7-ylmethanamine

• IUPAC Name: dispiro[3.0.35.14]nonan-7-ylmethanamine
• InChI: InChI=1S/C10H17N/c11-6-8-4-10(5-8)7-9(10)2-1-3-9/h8H,1-7,11H2
• InChI Key: DQXRZOHZXWLGOS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC23CC(C3)CN
• Molecular Formula: C10H17N
• Molecular Weight: 151.25 g/mol

Description

Dispiro[3.0.35.14]nonan-7-ylmethanamine, also known as DNMA, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. DNMA belongs to the class of spirocyclic amines, which are known for their diverse biological activities.

Scientific Research Applications

• Antimicrobial and Antifungal Activity : A class of spiro pyrrolidines, including compounds structurally similar to dispiro[3.0.35.14]nonan-7-ylmethanamine, have been found to exhibit antimicrobial and antifungal activities against human pathogenic bacteria and dermatophytic fungi. These compounds were synthesized through regioselective 1,3-dipolar cycloaddition reactions (Raj, Raghunathan, SrideviKumari, & Raman, 2003).

• Anti-oncological Properties : Certain spiro-alkaloids, including dispiro[3H-indole-3,2'-pyrrolidine-3',3"-piperidines], have demonstrated promising anti-tumor properties against various human tumor cell lines, including cervical, liver, breast, and colon cancers. These compounds were synthesized through [3 + 2]-cycloaddition reactions of azomethine ylides (Girgis, Panda, Farag, El‐Shabiny, Moustafa, Ismail, Pillai, Panda, Hall, & Katritzky, 2015).

• Potential Antihypertensive Application : Drospirenone, a compound related to this compound, has been recognized for its potential as an antihypertensive agent due to its antimineralocorticoid activity. It has been viewed as a diuretic and a progestational agent (Sica, 2006).

• Synthesis of Novel Spirooxindole Derivatives : Novel dispirooxindole derivatives have been synthesized, showing unusual regioselectivity in their formation. These compounds have potential applications in medicinal chemistry due to their unique structures (Xiao, Zhang, Liang, Ren, Yang, & Chen, 2013).

• Immunomodulatory Agents : Compounds structurally related to this compound, such as spirogermanium, have been identified as immunomodulatory agents with antiarthritic and suppressor cell-inducing activity. This highlights their potential application in autoimmune diseases and tissue transplantation rejection prevention (Badger, Schwartz, Picker, Dorman, Bradley, Cheeseman, Dimartino, Hanna, & Mirabelli, 1990).

• Oxidative Functionalization of Saturated Dispiro-cyclopropanated Bicyclo[3.3.1]nonanes : Studies on dispiro[cyclopropane-1,3’-bicyclo[3.3.1]nonane-7′,1"-cyclopropanes] have revealed conditions for their mono- or dioxidation, contributing to organic synthesis and potential pharmaceutical applications (Andriasov, Sedenkova, Eremenko, Gloriosov, Grishin, Kuznetsova, & Averina, 2021).